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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed methodology for calculating the molecular weight of an

isotopically labeled intermediate of tranexamic acid, specifically Tranexamic Acid-¹³C₂,¹⁵N. The

term "intermediate" in this context refers to the final isotopically labeled tranexamic acid

molecule, which serves as a crucial tool—often as an internal standard—in various analytical

and research applications. While tranexamic acid itself can be a building block in the synthesis

of other active pharmaceutical ingredients (APIs), the focus here is on the properties of the

labeled compound itself[1].

Foundational Data: Unlabeled Tranexamic Acid
Tranexamic acid is a synthetic derivative of the amino acid lysine with the chemical formula

C₈H₁₅NO₂[2][3][4][5]. It is an essential medicine used for its antifibrinolytic properties to control

bleeding[1][5][6]. Understanding the molecular weight of the standard, unlabeled compound is

the first step in determining the weight of its isotopically labeled counterpart.

The monoisotopic mass of a molecule is calculated using the mass of the most abundant

natural isotope of each element. For standard tranexamic acid, this is 157.110278721 Da[7][8].

The average molecular weight, which accounts for the natural abundance of all isotopes, is

approximately 157.21 g/mol [2][3][4][5][9]. For mass spectrometry applications, the

monoisotopic mass is the more relevant value.
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Isotopic Labeling and Molecular Weight Calculation
Isotopic labeling involves replacing an atom of a specific element with one of its isotopes. In

this case, two Carbon-12 atoms are replaced with Carbon-13 (¹³C), and one Nitrogen-14 atom

is replaced with Nitrogen-15 (¹⁵N). This substitution results in a molecule with a greater mass,

which can be precisely detected by mass spectrometry.

2.1 Experimental Protocol: Molecular Weight Calculation

The calculation of the monoisotopic mass of Tranexamic Acid-¹³C₂,¹⁵N follows a clear protocol:

Establish the Molecular Formula: The base formula for tranexamic acid is C₈H₁₅NO₂.

Identify Isotopic Substitutions:

Two ¹²C atoms are replaced by ¹³C.

One ¹⁴N atom is replaced by ¹⁵N.

Source Precise Atomic Masses: Obtain the monoisotopic masses for the relevant stable

isotopes.

¹²C: 12.0000000 u (by definition)

¹H: 1.007825 u

¹⁴N: 14.003074004 u[10]

¹⁶O: 15.994915 u

¹³C: 13.003354835 u[11][12][13][14]

¹⁵N: 15.000108898 u[10][15][16]

Calculate the Mass of the Unlabeled Molecule: Sum the masses of the most abundant

isotopes for the molecular formula C₈H₁₅NO₂.

(8 × 12.0000000) + (15 × 1.007825) + (1 × 14.003074) + (2 × 15.994915) = 157.110279 u
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Calculate the Mass of the Labeled Molecule: Adjust the formula to

(¹²C)₆(¹³C)₂(¹H)₁₅(¹⁵N)₁(¹⁶O)₂ and sum the isotopic masses.

(6 × 12.0000000) + (2 × 13.003355) + (15 × 1.007825) + (1 × 15.000109) + (2 ×

15.994915) = 160.114029 u

Verify the Mass Difference: The increase in mass can also be calculated by summing the

mass differences of the substituted isotopes.

Mass increase from two ¹³C atoms = 2 × (13.003355 - 12.000000) = +2.00671 u

Mass increase from one ¹⁵N atom = 1 × (15.000109 - 14.003074) = +0.997035 u

Total Mass Increase = 2.00671 + 0.997035 = 3.003745 u

New Molecular Weight = 157.110279 + 3.003745 = 160.114024 u

Note: Minor differences in the final decimal places are due to rounding of the isotope masses

used in the calculation.

Data Presentation
The quantitative data for the molecular weight calculation is summarized below for easy

comparison.
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Compound/Isotope Molecular Formula Monoisotopic Mass (u)

Isotopes

Carbon-12 (¹²C) C 12.000000

Carbon-13 (¹³C) ¹³C 13.003355[11][12]

Nitrogen-14 (¹⁴N) ¹⁴N 14.003074[10]

Nitrogen-15 (¹⁵N) ¹⁵N 15.000109[15][16]

Molecules

Tranexamic Acid (Unlabeled) C₈H₁₅NO₂ 157.110279[7][8]

Tranexamic Acid-¹³C₂,¹⁵N (¹²C)₆(¹³C)₂(¹H)₁₅(¹⁵N)₁(¹⁶O)₂ 160.114029

Visualization of Workflow
The logical workflow for determining the molecular weight of an isotopically labeled compound

is depicted in the diagram below.
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Caption: Workflow for calculating the molecular weight of a labeled compound.

Synthetic Intermediates
The synthesis of tranexamic acid can be achieved through various routes, often starting from

materials like dimethyl terephthalate or ethyl 4-oxocyclohexane-1-carboxylate[6]. These

processes involve several key chemical intermediates, such as methyl 4-

(acetamidomethyl)benzoate or 4-formylcyclohexane-1-formate[6][17][18]. The isotopically

labeled atoms (¹³C and ¹⁵N) would be introduced during the synthesis of one of these

precursors to produce the final labeled tranexamic acid product. The specific experimental

protocol for synthesizing the labeled compound would depend on the chosen synthetic

pathway and the commercial availability of the necessary labeled starting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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